Cas no 436088-31-2 (Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]-)
Acetic acid, 2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]- is a specialized organic compound featuring a thioether-linked pyrazole moiety. Its molecular structure combines a reactive acetic acid group with a 3-methylpyrazole substituent, conferring unique chemical properties. The compound exhibits potential as a versatile intermediate in pharmaceutical synthesis, particularly in the development of heterocyclic drug candidates. Its thioether linkage enhances stability while maintaining reactivity, making it valuable for selective modifications. The presence of both acidic and heterocyclic functionalities allows for diverse applications in medicinal chemistry, including targeted molecule design. This compound's structural features suggest utility in creating bioactive molecules with improved pharmacokinetic profiles. Careful handling is required due to its reactive functional groups.
![Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]- structure](https://ossimg.kuujia.com/scimg/436500/436088-31-2x500.png)
436088-31-2 structure
Product Name:Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]-
CAS No:436088-31-2
MF:C8H12N2O2S
MW:200.258080482483
CID:330962
Update Time:2025-07-02
Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]-
- [2-(3-Methyl-pyrazol-1-yl)-ethylsulfanyl]-acetic acid
- 2-[2-(3-methylpyrazol-1-yl)ethylsulfanyl]acetic acid
- HMS2415A19
-
- Inchi： 1S/C8H12N2O2S/c1-7-2-3-10(9-7)4-5-13-6-8(11)12/h2-3H,4-6H2,1H3,(H,11,12)
- InChI Key： LJRBYTNIWDEEOD-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)CCN1C=CC(C)=N1
Computed Properties
- Exact Mass: 200.06200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 80.42000
- LogP: 1.00930
Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]- Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]- Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007827-500mg |
[2-(3-Methyl-pyrazol-1-yl)-ethylsulfanyl]-acetic acid |
436088-31-2 | 500mg |
2843CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007827-500mg |
[2-(3-Methyl-pyrazol-1-yl)-ethylsulfanyl]-acetic acid |
436088-31-2 | 500mg |
2843.0CNY | 2021-07-13 | ||
| Chemenu | CM313086-1g |
2-((2-(3-methyl-1H-pyrazol-1-yl)ethyl)thio)acetic acid |
436088-31-2 | 95% | 1g |
$326 | 2023-02-02 | |
| Chemenu | CM313086-5g |
2-((2-(3-methyl-1H-pyrazol-1-yl)ethyl)thio)acetic acid |
436088-31-2 | 95% | 5g |
$825 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1798790-5g |
2-((2-(3-methyl-1H-pyrazol-1-yl)ethyl)thio)acetic acid |
436088-31-2 | 98% | 5g |
￥21084.00 | 2024-05-13 |
Acetic acid,2-[[2-(3-methyl-1H-pyrazol-1-yl)ethyl]thio]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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